Cas no 882161-47-9 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[1-(4-methylphenyl)ethylidene]-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[1-(4-methylphenyl)ethylidene]-
• CAS No: 882161-47-9
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 582126
• PubChem ID: 71405296
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[1-(4-methylphenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[1-(4-methylphenyl)ethylidene]-
• 2,2-dimethyl-5-[1-(4-methylphenyl)ethylidene]-1,3-dioxane-4,6-dione
• DTXSID50825947
• 882161-47-9

• Inchi： 1S/C15H16O4/c1-9-5-7-11(8-6-9)10(2)12-13(16)18-15(3,4)19-14(12)17/h5-8H,1-4H3
• InChI Key： BFQATGVHRHWRCG-UHFFFAOYSA-N
• SMILES： O1C(/C(/C(=O)OC1(C)C)=C(/C)\C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 260.10485899g/mol
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų